4-Methyl-3-nitrobenzonitrile

Description

4-Methyl-3-nitrobenzonitrile is a chemical compound with the molecular formula C8H6N2O2 . It is also known by the synonym 3-Nitro-p-tolunitrile . The compound is considered hazardous and is toxic if swallowed, inhaled, or comes into contact with skin . It is typically used for laboratory purposes, with uses such as food, drugs, pesticides, or biocidal products discouraged .

The compound appears as a pale brown solid . Its melting point is between 106 and 108 °C (222.8 - 226.4 °F), and its boiling point is 171 °C (339.8 °F) at 12 Torr . It is not soluble in water . The nitro group in 4-Methyl-3-nitrobenzonitrile is rotated out of the plane of the benzene ring by 23.2 (3)° . The crystal structure is stabilized by van der Waals interactions .

Related nitrile derivatives have been documented in chemistry literature . Safety Data Sheets provide detailed information regarding the safe handling, storage, and disposal of 4-Methyl-3-nitrobenzonitrile, as well as first aid measures in case of exposure .

• CAS No.: 939-79-7
• Product Name: 4-Methyl-3-nitrobenzonitrile
• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol
• IUPAC Name: 4-methyl-3-nitrobenzonitrile
• Standard InChI: InChI=1S/C8H6N2O2/c1-6-2-3-7(5-9)4-8(6)10(11)12/h2-4H,1H3
• Standard InChIKey: KOFBNBCOGKLUOM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C#N)[N+](=O)[O-]
• Canonical SMILES: CC1=C(C=C(C=C1)C#N)[N+](=O)[O-]
• Synonyms: 4-Methyl-3-nitrobenzonitrile; 3-Nitro-p-tolunitrile; 4-Cyano-2-nitrotoluene; 3-Nitro-4-methylbenzonitrile
• PubChem Compound: 589333
• Last Modified: Sep 14 2023